Cas no 171349-95-4 (Benzene, 2-methyl-4-nitro-1-phenoxy-)

Benzene, 2-methyl-4-nitro-1-phenoxy-, is a nitroaromatic compound characterized by the presence of a methyl group at the 2-position and a phenoxy substituent at the 1-position of the benzene ring, with a nitro group at the 4-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of intermediates for dyes, pharmaceuticals, and agrochemicals. The electron-withdrawing nitro group enhances its suitability for nucleophilic substitution reactions, while the phenoxy moiety contributes to stability and solubility in organic solvents. Its well-defined molecular architecture allows for precise functionalization, supporting applications in advanced chemical research and industrial processes.

Benzene, 2-methyl-4-nitro-1-phenoxy- structure

171349-95-4 structure

Product Name:Benzene, 2-methyl-4-nitro-1-phenoxy-

CAS No:171349-95-4

MF:C₁₃H₁₁NO₃

MW:229.231343507767

CID:1353547

PubChem ID:18616691

Update Time:2025-05-26

Benzene, 2-methyl-4-nitro-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-methyl-4-nitro-1-phenoxy-
- 2-methyl-4-nitro-1-phenoxybenzene
- BTPSYIJYKXHNFL-UHFFFAOYSA-N
- SCHEMBL1553699
- DTXSID30595151
- 171349-95-4
- MFCD34768400
- DB-423557
- 3-methyl-4-phenoxynitrobenzene
- Inchi： 1S/C13H11NO3/c1-10-9-11(14(15)16)7-8-13(10)17-12-5-3-2-4-6-12/h2-9H,1H3
- InChI Key： BTPSYIJYKXHNFL-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 229.07393
Monoisotopic Mass: 229.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 55Å²

Experimental Properties

PSA: 52.37

Benzene, 2-methyl-4-nitro-1-phenoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB611418-250mg	2-Methyl-4-nitro-1-phenoxybenzene; .	171349-95-4		250mg	€371.10	2025-04-20
abcr	AB611418-1g	2-Methyl-4-nitro-1-phenoxybenzene; .	171349-95-4		1g	€690.20	2025-04-20
abcr	AB611418-5g	2-Methyl-4-nitro-1-phenoxybenzene; .	171349-95-4		5g	€2327.60	2025-04-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY465776-1g	2-Methyl-4-nitro-1-phenoxybenzene	171349-95-4	≥95%	1g	¥12150.00	2025-04-17